Cas no 81177-92-6 ((1-Ethoxyvinyl)trimethylsilane)

• Product Name: (1-Ethoxyvinyl)trimethylsilane
• CAS No: 81177-92-6
• MF: C₇H₁₆OSi
• MW: 144.286843299866
• CID: 721246
• PubChem ID: 12824447
• Update Time: 2025-05-21

(1-Ethoxyvinyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• Silane,(1-ethoxyethenyl)trimethyl-
• (1-Ethoxyvinyl)triMethylsilane
• (1-ETHOXYVINYL)-TRIMETHYLSILANE
• 1-ethoxyethenyl(trimethyl)silane
• (1-Ethoxyethenyl)trimethylsilane
• 2-Ethoxyallyltrimethylsilan
• ethyl 1-(trimethylsilyl)vinyl ether
• Silane,(1-ethoxyethenyl)trimethyl
• trimethylsilyl vinyl ethyl ether
• 81177-92-6
• (1-Ethoxyethenyl)(trimethyl)silane
• DTXSID40510779
• (4-fluorophenyl)methanesulfonicacid
• FT-0690219
• 1-Ethoxyvinyl(trimethyl)silane
• AKOS006272435
• AB03748
• (1-Ethoxyvinyl)trimethylsilane

• Inchi： 1S/C7H16OSi/c1-6-8-7(2)9(3,4)5/h2,6H2,1,3-5H3
• InChI Key： HOWKEIKHKKBKLE-UHFFFAOYSA-N
• SMILES： [Si](C(=C)OCC)(C)(C)C

Computed Properties

• Exact Mass: 144.09700
• Monoisotopic Mass: 144.097041664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 126.1±23.0 °C at 760 mmHg
• PSA: 9.23000
• LogP: 2.41400
• Vapor Pressure: 14.3±0.2 mmHg at 25°C

(1-Ethoxyvinyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals

Additional information on (1-Ethoxyvinyl)trimethylsilane

Comprehensive Guide to (1-Ethoxyvinyl)trimethylsilane (CAS No. 81177-92-6): Properties, Applications, and Industry Insights

(1-Ethoxyvinyl)trimethylsilane (CAS No. 81177-92-6) is a versatile organosilicon compound widely used in organic synthesis and specialty chemical manufacturing. This compound, featuring both ethoxyvinyl and trimethylsilyl functional groups, has garnered significant attention in recent years due to its unique reactivity and applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers and industry professionals frequently search for terms like "(1-Ethoxyvinyl)trimethylsilane synthesis", "CAS 81177-92-6 applications", and "trimethylsilyl ether reactivity", reflecting growing interest in this specialty chemical.

The molecular structure of (1-Ethoxyvinyl)trimethylsilane combines the stability of silicon-carbon bonds with the reactivity of vinyl ethers, making it particularly valuable in protective group chemistry. Recent publications highlight its role in Grignard reactions and cross-coupling methodologies, addressing common search queries such as "silane coupling agents in organic synthesis" and "vinyl silanes in catalysis". The compound's hydrolytic stability and thermal resistance properties make it suitable for high-performance applications, a topic frequently explored in materials science forums.

In pharmaceutical applications, 81177-92-6 serves as a key intermediate for constructing complex molecular architectures. Current research trends focus on its use in asymmetric synthesis and bioconjugation techniques, responding to popular searches about "organosilicon compounds in drug development". The compound's volatility profile and solubility characteristics are carefully optimized for various reaction conditions, making it a subject of interest for process chemists searching for "silane-based reagents for medicinal chemistry".

The materials science community has explored (1-Ethoxyvinyl)trimethylsilane for surface modification applications, particularly in nanotechnology and polymer chemistry. Recent breakthroughs in silane coupling agents have driven searches for "functional silanes for composite materials" and "surface treatment with vinyl silanes". The compound's ability to form stable interfaces between organic and inorganic phases addresses current industry needs for improved adhesion in advanced coatings and electronic materials.

From a commercial perspective, CAS 81177-92-6 has seen steady demand growth in specialty chemical markets. Industry reports frequently cite its advantages over alternative reagents when users search for "cost-effective silicon protecting groups" or "scalable organosilicon intermediates". Quality specifications typically emphasize purity levels (>98%) and moisture sensitivity, critical parameters for researchers investigating "handling protocols for air-sensitive silanes".

Environmental and safety considerations for (1-Ethoxyvinyl)trimethylsilane follow standard organosilicon compound protocols, with particular attention to storage conditions and waste disposal methods. These aspects generate frequent queries such as "stability of vinyl silanes under various conditions" and "compatibility of trimethylsilyl compounds with common solvents". Recent green chemistry initiatives have explored the compound's potential in atom-economical transformations, aligning with searches for "sustainable organosilicon chemistry".

Analytical characterization of 81177-92-6 typically involves GC-MS, NMR spectroscopy, and FTIR analysis, addressing common technical questions about "spectroscopic identification of vinyl silanes". The compound's distinctive 1H NMR signature (particularly the vinyl proton pattern) and mass spectral fragmentation pattern serve as important identification markers for quality control laboratories.

Future research directions for (1-Ethoxyvinyl)trimethylsilane may focus on expanding its utility in click chemistry applications and photopolymerization systems, responding to emerging searches about "silane-based photoinitiators" and "orthogonal protection strategies". The compound's compatibility with flow chemistry setups and continuous manufacturing processes represents another area of growing interest, particularly for pharmaceutical manufacturers optimizing "silicon-mediated telescoped syntheses".